N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H19N5O5/c1-12(2)14-10-20(28)25-22(23-14)27-19(9-15(26-27)16-4-3-7-30-16)24-21(29)13-5-6-17-18(8-13)32-11-31-17/h3-10,12H,11H2,1-2H3,(H,24,29)(H,23,25,28)
• InChI Key: HIUMDANJEVDMIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H19N5O5
• Molecular Weight: 433.4 g/mol

Description

N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C22H19N5O5 and its molecular weight is 433.424. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Chemical Reactivity

Research on related compounds emphasizes innovative synthetic methods for creating complex heterocyclic compounds. For example, a study discusses the synthesis of enaminones incorporating dibromobenzofuran moieties, leading to novel azines and azolotriazines. This work showcases the versatility of enaminones as precursors for synthesizing complex heterocyclic structures, which could have implications for the synthesis of the requested compound (Sanad & Mekky, 2018).

Biological Activities

Several studies explore the biological activities of compounds structurally related to the query molecule, indicating a wide range of potential applications in medicinal chemistry. For instance, research on pyrazolopyrimidines derivatives demonstrates their effectiveness as anticancer and anti-inflammatory agents (Rahmouni et al., 2016). Another study highlights the antimicrobial and anticancer activities of pyridines, thioamides, thiazole, and other derivatives, pointing to the diverse pharmacological potential of these compounds (Zaki, Al-Gendey, & Abdelhamid, 2018).

Antiviral Activities

Research also includes the synthesis of novel compounds with antiviral activities, such as the development of new azole, pyrimidine, pyran, and furan derivatives incorporating specific moieties, demonstrating significant activity against avian influenza virus H5N1 (Flefel et al., 2012). This suggests potential research applications of similar compounds in developing antiviral drugs.